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Compound of Interest

Compound Name:
1-(4-Fluoro-3-

methoxyphenyl)ethanone

Cat. No.: B1304783 Get Quote

In-Depth Technical Guide: 1-(4-Fluoro-3-
methoxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 1-(4-Fluoro-3-methoxyphenyl)ethanone (CAS No. 64287-19-0). The

information is intended to support safe laboratory practices and risk assessment for

professionals working with this compound.

Chemical Identification and Properties
This section summarizes the key physical and chemical properties of 1-(4-Fluoro-3-
methoxyphenyl)ethanone.
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Property Value Reference

CAS Number 64287-19-0

Molecular Formula C9H9FO2

Molecular Weight 168.16 g/mol

Melting Point 52 °C

Appearance

Not explicitly stated for this

specific compound, but related

compounds are described as

colorless to pale yellow liquids

or solids.

Solubility
Water soluble. Soluble in

organic solvents.

Storage Temperature
10°C - 25°C in a well-closed

container.

Hazard Identification and Classification
1-(4-Fluoro-3-methoxyphenyl)ethanone is classified as a hazardous substance. The

following table outlines its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.

GHS Pictogram:

alt text
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Signal Word: Warning

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk when working

with this compound.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede handling, and appropriate PPE must be worn.

PPE Category Specification

Eye/Face Protection
Chemical splash-resistant safety goggles or a

face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile or butyl

rubber). Inspect gloves for integrity before use.

Body Protection

Standard laboratory coat. A chemically resistant

apron may be necessary for tasks with a higher

risk of splashing.

Respiratory Protection

Work should be conducted in a well-ventilated

area or a chemical fume hood to avoid

inhalation of vapors.

Handling Procedures
Engineering Controls: All manipulations of this compound should be performed in a well-

ventilated area, preferably within a certified chemical fume hood. An eyewash station and

safety shower must be readily accessible.

Administrative Controls: Personnel must be trained on the specific hazards and handling

procedures for this compound. Avoid working alone. Develop a standard operating procedure

(SOP) for all experimental work. Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling.
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General Hygiene: Change contaminated clothing promptly. Preventive skin protection is

recommended.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Incompatible Materials: Avoid contact with strong oxidizing agents.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Keep the affected person warm and

at rest. Get medical attention as soon as

possible.

Skin Contact

Promptly wash the contaminated skin with

water. Remove contaminated clothing. If

irritation persists after washing, get medical

attention.

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15-20 minutes,

occasionally lifting the lower and upper lids.

Remove contact lenses if present and easy to

do. Get medical attention immediately.

Ingestion Get medical attention immediately.

Accidental Release Measures
In the event of a spill, the following procedures should be followed:
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Personal Precautions: Wear appropriate PPE as outlined in Section 3.1.

Containment: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Cleanup: Collect the absorbed material and place it in a suitable, closed container for

disposal.

Environmental Precautions: Prevent the material from entering drains or waterways.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, state, and federal

regulations.

It should be classified as hazardous waste.

Do not mix with non-halogenated waste.

Do not pour down the drain.

Experimental Protocols
Detailed, publicly available experimental protocols for the safety and toxicological testing of 1-
(4-Fluoro-3-methoxyphenyl)ethanone were not identified in the conducted search. The

toxicological properties have not been fully investigated.

Signaling Pathways and Toxicological Data
Information regarding specific signaling pathways affected by this compound is not available in

the public domain. The primary known toxicological effects are irritation to the skin, eyes, and

respiratory system.

Visualizations
Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of 1-(4-Fluoro-3-
methoxyphenyl)ethanone.
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Caption: Decision-making flow for first aid response to exposure.

To cite this document: BenchChem. [Safety, handling, and MSDS for 1-(4-Fluoro-3-
methoxyphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304783#safety-handling-and-msds-for-1-4-fluoro-3-
methoxyphenyl-ethanone]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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